3-(2-hydroxyethyl)-2-methyl-N-(2-methylphenyl)-4-oxo-3,4,5,6-tetrahydro-2H-2,6-methano-1,3-benzoxazocine-5-carboxamide

• Molecular Formula: C22H24N2O4
• Molecular Weight: 380.4 g/mol
• IUPAC Name: 10-(2-hydroxyethyl)-9-methyl-N-(2-methylphenyl)-11-oxo-8-oxa-10-azatricyclo[7.3.1.02,7]trideca-2,4,6-triene-12-carboxamide
• InChI: InChI=1S/C22H24N2O4/c1-14-7-3-5-9-17(14)23-20(26)19-16-13-22(2,24(11-12-25)21(19)27)28-18-10-6-4-8-15(16)18/h3-10,16,19,25H,11-13H2,1-2H3,(H,23,26)
• InChI Key: KVCMLNPUHGIRPP-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1NC(=O)C2C3CC(N(C2=O)CCO)(OC4=CC=CC=C34)C

Description

3-(2-hydroxyethyl)-2-methyl-N-(2-methylphenyl)-4-oxo-3,4,5,6-tetrahydro-2H-2,6-methano-1,3-benzoxazocine-5-carboxamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. The compound is commonly referred to as a benzoxazocine derivative and is known for its unique structure that makes it a promising candidate for various biomedical applications.

Mechanism of Action

The mechanism of action of 3-(2-hydroxyethyl)-2-methyl-N-(2-methylphenyl)-4-oxo-3,4,5,6-tetrahydro-2H-2,6-methano-1,3-benzoxazocine-5-carboxamide is not fully understood. However, it is believed to act on various neurotransmitter systems, including the opioid, serotonin, and dopamine systems. The compound is thought to exert its analgesic effects by binding to mu opioid receptors and inhibiting the release of neurotransmitters that are involved in pain perception.
Biochemical and Physiological Effects
Studies have shown that 3-(2-hydroxyethyl)-2-methyl-N-(2-methylphenyl)-4-oxo-3,4,5,6-tetrahydro-2H-2,6-methano-1,3-benzoxazocine-5-carboxamide has a number of biochemical and physiological effects. The compound has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. It has also been shown to induce apoptosis in cancer cells, making it a potential antitumor agent.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-(2-hydroxyethyl)-2-methyl-N-(2-methylphenyl)-4-oxo-3,4,5,6-tetrahydro-2H-2,6-methano-1,3-benzoxazocine-5-carboxamide in lab experiments is its unique structure, which makes it a promising candidate for various biomedical applications. However, one of the limitations of using the compound is its complex synthesis process, which requires expertise in organic chemistry.

Future Directions

There are several future directions for the research on 3-(2-hydroxyethyl)-2-methyl-N-(2-methylphenyl)-4-oxo-3,4,5,6-tetrahydro-2H-2,6-methano-1,3-benzoxazocine-5-carboxamide. One possible direction is to further investigate its potential as an analgesic and anti-inflammatory agent. Another direction is to explore its potential as an antitumor agent, particularly in combination with other chemotherapy agents. Additionally, future research could focus on developing more efficient synthesis methods for the compound to make it more accessible for research purposes.
In conclusion, 3-(2-hydroxyethyl)-2-methyl-N-(2-methylphenyl)-4-oxo-3,4,5,6-tetrahydro-2H-2,6-methano-1,3-benzoxazocine-5-carboxamide is a promising compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. Its unique structure, biochemical and physiological effects, and potential as an analgesic, anti-inflammatory, and antitumor agent make it a promising candidate for future research.

Synthesis Methods

The synthesis of 3-(2-hydroxyethyl)-2-methyl-N-(2-methylphenyl)-4-oxo-3,4,5,6-tetrahydro-2H-2,6-methano-1,3-benzoxazocine-5-carboxamide involves a multi-step process that requires expertise in organic chemistry. The compound can be synthesized using various methods, including the Pictet-Spengler reaction and the Mannich reaction. The Pictet-Spengler reaction involves the condensation of an indole or tryptamine with an aldehyde or ketone to form the corresponding tetrahydro-β-carboline, which is then cyclized to form the benzoxazocine derivative. The Mannich reaction, on the other hand, involves the condensation of an amine, an aldehyde, and a ketone to form the desired compound.

Scientific Research Applications

3-(2-hydroxyethyl)-2-methyl-N-(2-methylphenyl)-4-oxo-3,4,5,6-tetrahydro-2H-2,6-methano-1,3-benzoxazocine-5-carboxamide has been extensively studied for its potential therapeutic applications. The compound has been shown to exhibit analgesic, anti-inflammatory, and antitumor properties. It has also been investigated for its potential as an antidepressant and anxiolytic agent.